Cas no 89909-58-0 (1H-Pyrrole-2,5-dicarboxylic acid, 3-ethyl-4-methyl-)
89909-58-0 structure
Product Name:1H-Pyrrole-2,5-dicarboxylic acid, 3-ethyl-4-methyl-
CAS No:89909-58-0
MF:C9H11NO4
MW:197.187942743301
CID:585434
PubChem ID:44718636
Update Time:2025-04-19
1H-Pyrrole-2,5-dicarboxylic acid, 3-ethyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,5-dicarboxylic acid, 3-ethyl-4-methyl-
- 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid
- 89909-58-0
- DTXSID90660334
-
- Inchi: 1S/C9H11NO4/c1-3-5-4(2)6(8(11)12)10-7(5)9(13)14/h10H,3H2,1-2H3,(H,11,12)(H,13,14)
- InChI Key: WPIKJFMJGVZEPL-UHFFFAOYSA-N
- SMILES: OC(C1=C(CC)C(C)=C(C(=O)O)N1)=O
Computed Properties
- Exact Mass: 197.069
- Monoisotopic Mass: 197.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.4A^2
- XLogP3: 1.6
1H-Pyrrole-2,5-dicarboxylic acid, 3-ethyl-4-methyl- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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